![molecular formula C17H21F9N4O3S B2723055 2,2,3,3,4,4,5,5,5-nonafluoro-N-(2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)ethyl)pentanamide CAS No. 2119569-22-9](/img/structure/B2723055.png)
2,2,3,3,4,4,5,5,5-nonafluoro-N-(2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)ethyl)pentanamide
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Description
2,2,3,3,4,4,5,5,5-nonafluoro-N-(2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)ethyl)pentanamide is a useful research compound. Its molecular formula is C17H21F9N4O3S and its molecular weight is 532.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Applications
Synthesis Techniques : The synthesis of complex molecules often involves regioselective chlorination and the development of key compounds for further chemical synthesis. For instance, research on the synthesis of biotin (vitamin H) precursors via regioselective chlorination highlights advanced techniques in organic synthesis which could be relevant for synthesizing complex compounds like the one mentioned (Zav’yalov et al., 2006).
Ionic Liquid Applications : The development of novel ionic liquids for nonaqueous liquid electrolytes in energy storage devices exemplifies the innovative use of complex molecules in enhancing the performance of lithium-ion batteries. This shows the potential of using sophisticated molecules for improving energy storage technologies (Karuppasamy et al., 2020).
Material Science and Polymer Research : The reversible addition fragmentation chain transfer (RAFT) process used in the synthesis of double hydrophilic block copolymers based on ionic liquid monomer units illustrates the compound's potential applications in material science and polymer research. These copolymers have applications ranging from drug delivery systems to novel materials with specific physicochemical properties (Vijayakrishna et al., 2008).
Therapeutic Research
- Leishmanicidal Activity : Research on compounds with imidazolines and thiazoles for their leishmanicidal activity offers insights into how structurally complex molecules can be used in therapeutic applications against specific diseases. Such studies demonstrate the potential for discovering new treatments based on the structural modification of molecules (Foroumadi et al., 2005).
Properties
IUPAC Name |
N-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethyl]-2,2,3,3,4,4,5,5,5-nonafluoropentanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21F9N4O3S/c18-14(19,15(20,21)16(22,23)17(24,25)26)12(32)28-6-5-27-10(31)4-2-1-3-9-11-8(7-34-9)29-13(33)30-11/h8-9,11H,1-7H2,(H,27,31)(H,28,32)(H2,29,30,33)/t8-,9-,11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNMKUIBDXFWGON-QXEWZRGKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C(S1)CCCCC(=O)NCCNC(=O)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)NC(=O)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCNC(=O)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)NC(=O)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21F9N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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